1. Home
  2. Product
  3. (2E,4S)-4-[[(1,1-Dimethylethoxy)carbonyl]amino]-2-pentenoic acid
(2E,4S)-4-[[(1,1-Dimethylethoxy)carbonyl]amino]-2-pentenoic acid (2E,4S)-4-[[(1,1-Dimethylethoxy)carbonyl]amino]-2-pentenoic acid
Brand Name: Vulcanchem
CAS No.: 142723-69-1
VCID: VC21321376
InChI: InChI=1S/C10H17NO4/c1-7(5-6-8(12)13)11-9(14)15-10(2,3)4/h5-7H,1-4H3,(H,11,14)(H,12,13)/b6-5+/t7-/m0/s1
SMILES: CC(C=CC(=O)O)NC(=O)OC(C)(C)C
Molecular Formula: C10H17NO4
Molecular Weight: 215.25 g/mol

(2E,4S)-4-[[(1,1-Dimethylethoxy)carbonyl]amino]-2-pentenoic acid

CAS No.: 142723-69-1

Cat. No.: VC21321376

Molecular Formula: C10H17NO4

Molecular Weight: 215.25 g/mol

* For research use only. Not for human or veterinary use.

(2E,4S)-4-[[(1,1-Dimethylethoxy)carbonyl]amino]-2-pentenoic acid - 142723-69-1

Specification

CAS No. 142723-69-1
Molecular Formula C10H17NO4
Molecular Weight 215.25 g/mol
IUPAC Name (E,4S)-4-[(2-methylpropan-2-yl)oxycarbonylamino]pent-2-enoic acid
Standard InChI InChI=1S/C10H17NO4/c1-7(5-6-8(12)13)11-9(14)15-10(2,3)4/h5-7H,1-4H3,(H,11,14)(H,12,13)/b6-5+/t7-/m0/s1
Standard InChI Key SAPXWJIRFYUGTP-XPPMVYLVSA-N
Isomeric SMILES C[C@@H](/C=C/C(=O)O)NC(=O)OC(C)(C)C
SMILES CC(C=CC(=O)O)NC(=O)OC(C)(C)C
Canonical SMILES CC(C=CC(=O)O)NC(=O)OC(C)(C)C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19